N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride
Overview
Description
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride, also known as DMH-HCl, is a synthetic compound with various applications in scientific research. It is a white crystalline powder that is soluble in water, alcohol, and other organic solvents. DMH-HCl has been studied extensively for its unique properties, which include its ability to act as a reversible inhibitor of monoamine oxidase (MAO) enzymes and its potential therapeutic uses in the treatment of disorders such as depression and Parkinson’s disease.
Mechanism of Action
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride acts as a reversible inhibitor of monoamine oxidase (MAO) enzymes. MAO enzymes are responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting the activity of MAO enzymes, N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride increases the levels of these neurotransmitters in the brain, which can have beneficial effects on mood and behavior.
Biochemical and Physiological Effects
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has been studied for its potential effects on biochemical and physiological processes in the body. Studies have shown that N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride can increase levels of dopamine and serotonin in the brain, resulting in improved mood and behavior. Additionally, N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has been studied for its potential to reduce symptoms of depression, anxiety, and other mental health disorders. N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has also been studied for its potential as a neuroprotective agent and for its ability to reduce symptoms of Alzheimer’s disease and other neurological conditions.
Advantages and Limitations for Lab Experiments
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has several advantages and limitations when used in lab experiments. One of the main advantages of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is that it is relatively easy to synthesize in a lab setting. Additionally, N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is a reversible inhibitor of MAO enzymes, which makes it an ideal tool for studying the effects of neurotransmitter levels on behavior and mood. However, there are some limitations to using N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride in lab experiments. N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride can be toxic in high doses, so it is important to use caution when handling the compound in a laboratory setting. Additionally, the effects of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride can vary depending on individual factors, such as age, weight, and genetics, so it is important to consider these factors when designing experiments.
Future Directions
There are a number of potential future directions for N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride research. One potential direction for further research is to explore the potential therapeutic uses of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride in the treatment of depression, anxiety, and other mental health disorders. Additionally, further research could be conducted to explore the potential of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride as a neuroprotective agent and to study its potential effects on symptoms of Alzheimer’s disease and other neurological conditions. Additionally, further research could be conducted to explore the potential of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride to reduce the side effects of other drugs, such as antipsychotics, and to improve the efficacy of drug treatments. Finally, further research could be conducted to explore the potential of N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride as an antidepressant, anxiolytic, and antipsychotic agent.
Synthesis Methods
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride can be synthesized in a laboratory setting by reacting 2-amino-3-methyl-1-indanone and hydrochloric acid in an aqueous solution. The reaction is exothermic, and the resulting product is a white crystalline powder. The reaction is typically conducted at a temperature of 80°C for two hours. The yield of the reaction is typically between 70-80%.
Scientific Research Applications
N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has been studied extensively in scientific research due to its unique properties. It is a reversible inhibitor of monoamine oxidase (MAO) enzymes and has been studied for its potential therapeutic uses in the treatment of disorders such as depression and Parkinson’s disease. N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has also been studied for its potential as an antidepressant, anxiolytic, and antipsychotic agent. Additionally, N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride has been studied for its potential as a neuroprotective agent and for its ability to reduce symptoms of Alzheimer’s disease and other neurological conditions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride involves the reduction of 2-nitro-1,2-dimethyl-1H-indene followed by the reductive amination of the resulting 2,3-dihydro-1H-inden-2-amine with dimethylamine.", "Starting Materials": [ "2-nitro-1,2-dimethyl-1H-indene", "Sodium borohydride", "Dimethylamine", "Hydrochloric acid", "Ethanol" ], "Reaction": [ "2-nitro-1,2-dimethyl-1H-indene is dissolved in ethanol.", "Sodium borohydride is added to the solution and the mixture is stirred at room temperature for several hours.", "The reaction mixture is then filtered and the solvent is evaporated to yield 2,3-dihydro-1H-inden-2-amine.", "Dimethylamine and hydrochloric acid are added to the 2,3-dihydro-1H-inden-2-amine and the mixture is stirred at room temperature for several hours.", "The resulting N,2-dimethyl-2,3-dihydro-1H-inden-2-amine hydrochloride is filtered and dried." ] } | |
CAS RN |
2731011-33-7 |
Molecular Formula |
C11H16ClN |
Molecular Weight |
197.7 |
Purity |
0 |
Origin of Product |
United States |
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